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Compound of Interest

N-(2-chloroethyl)carbamoyl!
Compound Name:
chloride

Cat. No.: B2567162

An In-depth Technical Guide to the Basic Properties of N-(2-chloroethyl)carbamoyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2-chloroethyl)carbamoyl chloride, with the CAS Number 15872-02-3, is a chemical
intermediate belonging to the carbamoyl chloride family.[1] These compounds are
characterized by the R2NC(O)CI functional group and are known for their reactivity, making
them valuable reagents in organic synthesis.[2] While monosubstituted carbamoyl chlorides
like N-(2-chloroethyl)carbamoyl chloride are generally less stable than their disubstituted
counterparts, they serve as important precursors in the production of various organic
molecules, including pharmaceuticals and pesticides.[3] This guide provides a comprehensive
overview of the core properties of N-(2-chloroethyl)carbamoyl chloride, focusing on its
chemical and physical characteristics, synthesis, reactivity, and safe handling procedures.

Chemical and Physical Properties

Quantitative data for N-(2-chloroethyl)carbamoyl chloride is not readily available in publicly
accessible literature. The following tables summarize the known identifiers for this compound
and provide physical property data for the closely related and well-characterized N,N-
dimethylcarbamoyl chloride for comparative purposes.
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Table 1: Chemical Identifiers for N-(2-chloroethyl)carbamoyl chloride

Identifier Value

CAS Number 15872-02-3

Molecular Formula CsHsCI2NO

Molecular Weight 141.98 g/mol [1]

IUPAC Name 2-chloroethylcarbamic chloride

INChl Key XMOBEBFGAJXFRO-UHFFFAOY SA-N

Table 2: Physical Properties of N,N-Dimethylcarbamoyl Chloride (for comparison)

Property Value
Melting Point -90 °C
Boiling Point 93 °C
Appearance Colorless, moisture-sensitive liquid

Note: Specific melting point, boiling point, and density for N-(2-chloroethyl)carbamoyl
chloride are not available in the reviewed literature. Carbamoyl chlorides are generally
described as colorless liquids or solids with a pungent odor.[3]

Synthesis

The primary method for synthesizing carbamoyl chlorides is the reaction of a corresponding
amine with phosgene or a phosgene equivalent like triphosgene.[2][4] For N-(2-
chloroethyl)carbamoyl chloride, the synthesis would involve the reaction of 2-
chloroethylamine with phosgene.

General Experimental Protocol for Synthesis

Disclaimer: This is a general protocol for the synthesis of carbamoyl chlorides and should be
adapted and optimized for the specific synthesis of N-(2-chloroethyl)carbamoyl chloride with
appropriate safety precautions in a laboratory setting.
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Reaction: 2 R2NH + COCIl> — R2NCOCI + [R2NHz]CI[2]
Procedure:

o A solution of 2-chloroethylamine in an inert solvent (e.g., dichloromethane, toluene) is
prepared in a reaction vessel equipped with a stirrer, a dropping funnel, and a reflux
condenser connected to a scrubbing system for acidic gases.

e The solution is cooled in an ice bath.

e A solution of phosgene in the same solvent is added dropwise to the cooled amine solution
with vigorous stirring. The reaction is highly exothermic and the addition rate should be
controlled to maintain the desired temperature.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for several hours to ensure complete reaction.

e The reaction mixture is then filtered to remove the amine hydrochloride salt.

e The solvent is removed from the filtrate under reduced pressure to yield the crude carbamoyl
chloride.

 Purification can be achieved by vacuum distillation.
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General Synthesis of Carbamoyl Chlorides
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Caption: General workflow for the synthesis of carbamoyl chlorides.

Chemical Reactivity

N-(2-chloroethyl)carbamoyl chloride is expected to exhibit reactivity typical of carbamoyl
chlorides. The presence of two electrophilic centers, the carbonyl carbon and the carbon

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b2567162?utm_src=pdf-body-img
https://www.benchchem.com/product/b2567162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2567162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

bearing the chloroethyl group, makes it a versatile reagent. The primary reactions involve
nucleophilic substitution at the carbonyl carbon.

Reaction with Nucleophiles

Carbamoyl chlorides react with a variety of nucleophiles, including alcohols, amines, and water.

[2]14]

o Reaction with Alcohols: In the presence of a base (e.g., pyridine), N-(2-
chloroethyl)carbamoyl chloride will react with alcohols to form carbamates.[2]

o Reaction with Amines: Reaction with primary or secondary amines yields substituted ureas.

[4]

o Hydrolysis: Carbamoyl chlorides are sensitive to moisture and hydrolyze to the
corresponding carbamic acid, which is often unstable and decomposes to the amine and
carbon dioxide.[2]
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General Reactivity of Carbamoyl Chlorides

N-(2-chloroethyl)carbamoyl chloride
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Caption: General reaction pathways of carbamoyl chlorides with nucleophiles.

Handling and Safety

N-(2-chloroethyl)carbamoyl chloride should be handled with extreme caution in a well-
ventilated fume hood by trained personnel. It is expected to be corrosive and a lachrymator.

Table 3: General Safety and Handling Precautions for Carbamoyl Chlorides
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Precaution

Description

Personal Protective Equipment (PPE)

Chemical-resistant gloves, safety goggles with
side shields, and a lab coat are mandatory. A

face shield may be necessary.

Avoid contact with skin, eyes, and clothing. Do

not inhale vapors or mists. Handle under an

Handling ) ) o
inert atmosphere (e.g., nitrogen or argon) as it is
moisture-sensitive.

Store in a tightly sealed container in a cool, dry,
and well-ventilated area away from incompatible

Storage

materials such as water, alcohols, amines, and

strong bases.

Spill Response

In case of a spill, evacuate the area. Use an
absorbent material to contain the spill, and
dispose of it as hazardous waste. Do not use

water to clean up spills.

First Aid

In case of contact with skin or eyes, flush
immediately with copious amounts of water for
at least 15 minutes and seek medical attention.
If inhaled, move to fresh air and seek medical
attention. If ingested, do not induce vomiting

and seek immediate medical attention.

Applications in Research and Development

The bifunctional nature of N-(2-chloroethyl)carbamoyl chloride, possessing both a reactive

carbamoyl chloride and a chloroethyl group, makes it a potentially useful building block in the

synthesis of more complex molecules. The carbamoy! chloride can be used to introduce a

carbamate linkage, which is a common functional group in many pharmaceuticals. The

chloroethyl group can subsequently be used for alkylation reactions, allowing for the

introduction of this moiety onto other molecules. This dual reactivity makes it a candidate for

the development of targeted therapeutics or as a linker in bioconjugation chemistry. However,
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specific applications of N-(2-chloroethyl)carbamoyl chloride in drug development are not
well-documented in the available literature.

Conclusion

N-(2-chloroethyl)carbamoyl chloride is a reactive chemical intermediate with potential
applications in organic synthesis. While specific physical and experimental data are scarce, its
properties and reactivity can be inferred from the general behavior of carbamoyl chlorides. Due
to its hazardous nature, strict adherence to safety protocols is essential when handling this
compound. Further research is needed to fully characterize its properties and explore its
potential applications in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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